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Compound of Interest

Compound Name: 3-Iodobenzene-1,2-diamine

Cat. No.: B2541982 Get Quote

An In-depth Technical Guide to the Safe Handling and Application of 3-Iodobenzene-1,2-
diamine

This guide provides a comprehensive overview of the safety protocols, handling procedures,

and chemical properties of 3-Iodobenzene-1,2-diamine. It is intended for researchers,

scientists, and professionals in the field of drug development and synthetic chemistry who

utilize this compound in a laboratory setting. The information herein is synthesized from

authoritative safety data sheets and chemical literature to ensure technical accuracy and

promote a culture of safety in research.

Chemical Identity and Properties
3-Iodobenzene-1,2-diamine is an aromatic amine that serves as a valuable building block in

organic synthesis. Its structure, featuring both amino and iodo functional groups, makes it a

versatile precursor for the synthesis of heterocyclic compounds and a substrate in various

cross-coupling reactions, which are foundational in modern drug discovery.

Understanding the fundamental properties of a chemical is the first step in safe handling. Key

identifiers and physical data for 3-Iodobenzene-1,2-diamine are summarized below.
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Identifier Value Source

CAS Number 34446-43-0 [1]

Molecular Formula C₆H₇IN₂ [1]

Molecular Weight 234.04 g/mol [1]

Topological Polar Surface Area 52 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Iodobenzene-1,2-diamine is classified with specific hazards that necessitate

careful handling.[2] The primary hazard identified is acute oral toxicity.

GHS Classification Details

Pictogram

Signal Word Warning

Hazard Statement H302: Harmful if swallowed.[2]

Precautionary Statements

P264: Wash all exposed external body areas

thoroughly after handling.[2] P270: Do not eat,

drink or smoke when using this product.[2]

P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[2] P330:

Rinse mouth.[2] P501: Dispose of

contents/container to an authorized hazardous

or special waste collection point.[2]

Toxicological Profile Summary
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While classified as harmful if swallowed, other toxicological effects are not as pronounced

based on current data derived from animal models.[2]

Inhalation: The material is not thought to produce adverse health effects or irritation of the

respiratory tract.[2] Nevertheless, good hygiene and occupational practice demand that

exposure is minimized.[2]

Skin Contact: It is not considered a skin irritant.[2] However, minimizing exposure and the

use of appropriate gloves is a standard and necessary precaution.[2]

Eye Contact: Direct contact may cause transient discomfort, such as tearing or redness, but

it is not classified as an eye irritant.[2]

Chronic Exposure: Long-term exposure is not thought to produce chronic adverse health

effects.[2]

It is critical to note that for many specialized research chemicals, toxicological properties have

not been exhaustively investigated.[3] Therefore, all unnecessary personal contact should be

limited, and the compound should be treated with caution.

Safe Handling and Personal Protective Equipment
(PPE)
A proactive approach to safety through proper handling procedures and consistent use of PPE

is paramount. Engineering controls, such as chemical fume hoods, should be the primary

means of exposure control.[4][5]

Engineering Controls
Ventilation: Always handle 3-Iodobenzene-1,2-diamine in a well-ventilated area.[2] For

procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.

[5]

Personal Protective Equipment (PPE)
The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.[6]
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PPE Type Specifications and Rationale

Eye Protection

Chemical splash goggles are required.[5] For

tasks with a significant splash risk, a face shield

should be worn in addition to goggles.[5][7] All

eye protection must meet ANSI Z87.1

standards.[5]

Hand Protection

Chemically resistant gloves must be worn.

Suitable materials for protection against dry

solids include polychloroprene, nitrile rubber,

and butyl rubber.[2] Gloves should be inspected

before use and replaced if contaminated or

damaged.[2] Hands should be washed

thoroughly with soap and water after removing

gloves.[2]

Skin and Body Protection

A flame-resistant lab coat is required.[5] Wear

clothing that fully covers the legs and closed-toe

shoes.[5] For large-scale operations, additional

protective clothing may be necessary.[2]

Respiratory Protection

Typically not required when adequate

engineering controls (fume hood) are used.[2][5]

If dusts are generated in an open environment,

a NIOSH-approved N95 (US) or P1 (EN143)

dust mask may be used for nuisance levels.[2]

General Hygiene Practices
Limit all unnecessary personal contact with the chemical.[2]

Do not eat, drink, or smoke in laboratory areas where chemicals are handled.[2][8]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end of

the workday.[2]

Keep containers securely sealed when not in use.[2]
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Avoid physical damage to containers.[2]

Storage and Stability
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.

Conditions: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

[2][9]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents,

and foodstuffs.[2][9][10]

Stability: The product is considered chemically stable under recommended storage

conditions, and hazardous polymerization will not occur.[2]

Figure 1: Reactivity and Incompatibility Profile

Emergency and First Aid Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Protocol

Ingestion

If swallowed, immediately give a glass of water.

[2] Call a poison control center or doctor for

treatment advice.[2] Do not induce vomiting

unless instructed by medical personnel.[4]

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, trained personnel should administer

oxygen. Other measures are usually

unnecessary.[2]

Skin Contact

Flush skin and hair with running water and soap

if available.[2] Seek medical attention if irritation

develops or persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[2] If

irritation continues, seek medical attention.[2]

Spill Response
Minor Spills:

Ensure personal protective equipment is worn (gloves, safety glasses).[2]

Clean up all spills immediately.[2]

Use dry clean-up procedures and avoid generating dust.[2]

Vacuum or carefully sweep up the material. Explosion-proof equipment should be

considered for vacuuming.[2]

Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[2]

Major Spills:

Evacuate the area and move upwind.[2]
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Alert the appropriate emergency response team and inform them of the location and

nature of the hazard.[2]

Control personal contact with the substance by using appropriate PPE, including

respiratory protection.[2]

Prevent spillage from entering drains, sewers, or water courses.[2]

Firefighting Measures
Fire Hazard: The material is non-combustible and not considered a significant fire risk;

however, containers may burn.[2]

Extinguishing Media: Use extinguishing media suitable for the surrounding fire. There are no

restrictions on the type of extinguisher.[2]

Firefighting Procedures: Wear breathing apparatus and protective gloves.[2] Cool fire-

exposed containers with a water spray from a protected location.[2]

Application in a Research Context: Representative
Protocol
3-Iodobenzene-1,2-diamine is a key intermediate in organic synthesis, particularly for building

complex molecular architectures found in pharmaceuticals. The iodo-substituent makes it an

excellent coupling partner in palladium-catalyzed reactions such as the Suzuki-Miyaura

coupling.

The following is a representative, generalized protocol for a Suzuki-Miyaura cross-coupling

reaction. Note: This is an illustrative example. Researchers must optimize conditions for their

specific substrates and consult relevant literature.

Representative Suzuki-Miyaura Coupling Protocol
Objective: To couple 3-Iodobenzene-1,2-diamine with an arylboronic acid.

Methodology:
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Reaction Setup (The "Why"): To a dry Schlenk flask under an inert atmosphere (e.g., Argon

or Nitrogen), add 3-Iodobenzene-1,2-diamine (1.0 equiv.). The inert atmosphere is critical

because the palladium catalyst, especially in its active Pd(0) form, is sensitive to oxygen.

Reagent Addition (The "What"): Add the desired arylboronic acid (1.1–1.5 equiv.), a suitable

palladium catalyst (e.g., Pd(PPh₃)₄, 1–5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0–3.0

equiv.). The excess boronic acid drives the reaction to completion, and the base is essential

for the transmetalation step of the catalytic cycle.

Solvent Addition: Add a degassed solvent system, typically a mixture such as Dioxane/Water

or Toluene/Ethanol/Water. Degassing (e.g., by sparging with argon or freeze-pump-thaw

cycles) removes dissolved oxygen.

Reaction Execution: Heat the reaction mixture with stirring to the target temperature

(typically 80–110 °C).

Monitoring (Self-Validation): The reaction progress should be monitored by a suitable

analytical technique, such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-

Mass Spectrometry (LC-MS), to determine when the starting material has been consumed.

Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water and brine. The aqueous washes remove the

inorganic base and salts.

Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate under reduced pressure. The crude product is then purified, typically by flash

column chromatography on silica gel.

Figure 2: Generalized Suzuki Coupling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.guidechem.com/encyclopedia/3-iodobenzene-1-2-diamine-dic474803.html
https://store.apolloscientific.co.uk/storage/msds/OR43514_msds.pdf
https://www.sodiumiodide.net/msds/1,3%20Diiodobenzene%20MSDS.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00200.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://allanchem.com/choose-ppe-chemical-work/
https://allanchem.com/choose-ppe-chemical-work/
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.chemicalbook.com/msds/iodobenzene.pdf
https://datasheets.scbt.com/sc-250161.pdf
https://www.fishersci.com/store/msds?partNumber=AC122335000&countryCode=US&language=en
https://www.benchchem.com/product/b2541982#3-iodobenzene-1-2-diamine-safety-and-handling
https://www.benchchem.com/product/b2541982#3-iodobenzene-1-2-diamine-safety-and-handling
https://www.benchchem.com/product/b2541982#3-iodobenzene-1-2-diamine-safety-and-handling
https://www.benchchem.com/product/b2541982#3-iodobenzene-1-2-diamine-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2541982?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2541982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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